Cas no 1806875-83-1 (Methyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-4-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-4-carboxylate
• CAS No: 1806875-83-1
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4883496
• Update Time: 2025-06-11

Methyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-4-carboxylate

• Inchi： 1S/C9H8F3NO3/c1-15-4-3-13-8(12)6(7(10)11)5(4)9(14)16-2/h3,7H,1-2H3
• InChI Key： WOEXRHKJZBDNCZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C=1C(=O)OC)OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 1.7
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-4-carboxylate

Comprehensive Overview of Methyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-4-carboxylate (CAS No. 1806875-83-1)

The compound Methyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-4-carboxylate (CAS No. 1806875-83-1) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and fluoro substituents, contribute to its reactivity and potential as a building block for advanced chemical synthesis. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug discovery and crop protection formulations.

In recent years, the demand for fluorinated compounds like Methyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-4-carboxylate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of fluorine-containing pharmaceuticals and agrochemicals, which dominate modern research. The compound's methoxy and carboxylate functional groups further expand its utility in cross-coupling reactions and derivatization processes, making it a valuable intermediate in organic chemistry.

From an environmental perspective, the development of sustainable fluorination methods has become a hot topic in the chemical industry. Methyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-4-carboxylate exemplifies how targeted fluorination can improve product efficacy while minimizing ecological impact. Its synthesis often involves catalytic fluorination techniques, which are more efficient and less wasteful than traditional approaches. This resonates with the global push toward green chemistry and eco-friendly synthesis.

The compound's role in heterocyclic chemistry cannot be overstated. Pyridine derivatives like Methyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-4-carboxylate are pivotal in designing bioactive molecules with applications ranging from antimicrobial agents to enzyme inhibitors. Its electron-withdrawing properties and lipophilicity make it particularly useful in modulating the pharmacokinetic profiles of drug candidates. These attributes have sparked interest in its potential for treating neglected tropical diseases and antiviral therapies, areas where fluorinated compounds show promise.

Analytical characterization of CAS No. 1806875-83-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical and agrochemical applications. The rise of AI-driven drug discovery has also increased the relevance of such well-characterized building blocks, as they are essential for high-throughput screening and computational modeling.

In summary, Methyl 3-(difluoromethyl)-2-fluoro-5-methoxypyridine-4-carboxylate represents a critical intersection of fluorine chemistry, medicinal chemistry, and sustainable synthesis. Its multifaceted applications and alignment with current research trends underscore its importance in modern science. As the chemical industry continues to evolve, compounds like this will remain at the forefront of innovation, addressing both scientific challenges and societal needs.